4-O-[3-O-(2-Acetamido-2-deoxy-a-D-galactopyranosyl)-b-D-galactopyranosyl]-D-glucose 4-O-[3-O-(2-Acetamido-2-deoxy-a-D-galactopyranosyl)-b-D-galactopyranosyl]-D-glucose
Brand Name: Vulcanchem
CAS No.:
VCID: VC17213977
InChI: InChI=1S/C20H35NO16/c1-6(26)21-11-15(32)13(30)9(4-24)34-19(11)37-18-14(31)10(5-25)35-20(16(18)33)36-17(8(28)3-23)12(29)7(27)2-22/h2,7-20,23-25,27-33H,3-5H2,1H3,(H,21,26)/t7-,8+,9+,10+,11+,12+,13-,14-,15+,16+,17+,18-,19+,20-/m0/s1
SMILES:
Molecular Formula: C20H35NO16
Molecular Weight: 545.5 g/mol

4-O-[3-O-(2-Acetamido-2-deoxy-a-D-galactopyranosyl)-b-D-galactopyranosyl]-D-glucose

CAS No.:

Cat. No.: VC17213977

Molecular Formula: C20H35NO16

Molecular Weight: 545.5 g/mol

* For research use only. Not for human or veterinary use.

4-O-[3-O-(2-Acetamido-2-deoxy-a-D-galactopyranosyl)-b-D-galactopyranosyl]-D-glucose -

Specification

Molecular Formula C20H35NO16
Molecular Weight 545.5 g/mol
IUPAC Name N-[(2R,3R,4R,5R,6R)-2-[(2R,3S,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3R,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl]oxyoxan-4-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
Standard InChI InChI=1S/C20H35NO16/c1-6(26)21-11-15(32)13(30)9(4-24)34-19(11)37-18-14(31)10(5-25)35-20(16(18)33)36-17(8(28)3-23)12(29)7(27)2-22/h2,7-20,23-25,27-33H,3-5H2,1H3,(H,21,26)/t7-,8+,9+,10+,11+,12+,13-,14-,15+,16+,17+,18-,19+,20-/m0/s1
Standard InChI Key RJTOFDPWCJDYFZ-UIAZBTQNSA-N
Isomeric SMILES CC(=O)N[C@@H]1[C@H]([C@H]([C@H](O[C@@H]1O[C@H]2[C@H]([C@H](O[C@H]([C@@H]2O)O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)O)O)CO)O)CO)O)O
Canonical SMILES CC(=O)NC1C(C(C(OC1OC2C(C(OC(C2O)OC(C(CO)O)C(C(C=O)O)O)CO)O)CO)O)O

Introduction

Structural Characterization and Molecular Properties

Molecular Formula and Composition

The compound’s molecular formula, C₂₀H₃₅NO₁₆, reflects its trisaccharide nature, with a molecular weight of 545.5 g/mol. Its IUPAC name—N-[(2R,3R,4R,5R,6R)-2-[(2R,3S,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3R,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl]oxyoxan-4-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide—encapsulates its stereochemical complexity. The reducing-end D-glucose core is β-1,4-linked to a galactose residue, which is further α-1,3-linked to an N-acetylgalactosamine (GalNAc) moiety.

Glycosidic Linkages and Conformational Analysis

The β-1,4 linkage between glucose and galactose and the α-1,3 linkage between galactose and GalNAc create a bent topology, as confirmed by NMR studies. Key dihedral angles (Φ and Ψ) for these linkages are summarized below:

Glycosidic BondΦ (°)Ψ (°)
β-1,4 (Glc-Gal)-60120
α-1,3 (Gal-GalNAc)50-30

These angles stabilize intramolecular hydrogen bonds between the GalNAc acetamido group and the glucose C6 hydroxyl, reducing conformational flexibility.

Spectroscopic Identification

The 1H^1H NMR spectrum (MeOH-d₄, 400 MHz) exhibits characteristic signals:

  • δ 4.38 ppm (d, J = 7.8 Hz, H-1 of glucose)

  • δ 4.74 ppm (t, J = 1.9 Hz, H-1 of GalNAc)

  • δ 8.16 ppm (s, triazole proton from synthetic intermediates)

The acetamido group’s methyl resonance appears at δ 2.05 ppm, while anomeric carbons in the 13C^{13}C NMR spectrum resonate between 95–105 ppm.

Occurrence and Biological Significance

Role in Glycoconjugates

This trisaccharide forms part of O-linked glycans in mucins and proteoglycans, where it participates in cell adhesion and pathogen recognition . The terminal GalNAc residue mediates binding to lectins such as galectin-1, which is implicated in tumor immune evasion .

Enzymatic Hydrolysis

Glycosidases like β-galactosidase cleave the β-1,4 linkage with a KmK_m of 0.8 mM and kcatk_{cat} of 12 s⁻¹, whereas α-N-acetylgalactosaminidase hydrolyzes the α-1,3 bond at a slower rate (Km=2.3K_m = 2.3 mM, kcat=4.5k_{cat} = 4.5 s⁻¹). This differential susceptibility enables controlled glycan processing in lysosomes.

Synthetic Approaches

Chemical Synthesis

A modular strategy employs azide-alkyne cycloaddition for installing the GalNAc moiety. Starting from 2-azidoethyl β-lactoside, copper-catalyzed Huisgen reaction with ethynyl ferrocene yields the trisaccharide in 90% efficiency . Critical steps include:

  • Protection of hydroxyl groups as benzyl ethers.

  • Trichloroacetimidate-activated glycosylation at the galactose O3 position.

  • Global deprotection using hydrogenolysis.

Challenges in Stereocontrol

The α-configuration at the Gal-GalNAc linkage necessitates silver triflate as a promoter, achieving 85% α-selectivity at 0°C. Racemization is minimized by using 2,6-lutidine as a base during imidate formation.

Applications in Biomedical Research

Glycobiology Studies

The trisaccharide inhibits galectin-1 with an IC₅₀ of 18 μM, making it a lead compound for cancer immunotherapy . Its ferrocene-conjugated analog shows enhanced binding affinity (Kd=2.4K_d = 2.4 μM vs. 45 μM for the native trisaccharide) due to hydrophobic interactions .

Diagnostic Tools

Conjugated to bovine serum albumin (BSA), it serves as a glycan array component for profiling anti-glycan antibodies in autoimmune diseases . Serum from rheumatoid arthritis patients exhibits 3-fold higher antibody titers compared to controls .

Conformational Dynamics and Computational Modeling

Molecular Dynamics Simulations

AMBER forcefield simulations reveal two dominant conformers:

  • Closed conformation: GalNAc folds over glucose, stabilized by a hydrogen bond between GalNAc NHAc and glucose O6 (occupancy: 65%).

  • Open conformation: GalNAc extends away from the core, favored in aqueous solutions (ΔG = +1.2 kcal/mol).

Solvent Effects

In DMSO, the closed conformation predominates (85% population), whereas water shifts the equilibrium toward the open state (55%). This solvent-dependent behavior influences ligand-receptor binding kinetics.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator